Cas no 143171-87-3 (1,6-Hexanediaminium,N1,N1,N6,N6-tetramethyl-N1,N6-bis[4-(trimethylammonio)butyl]-, bromide (1:4))

1,6-Hexanediaminium,N1,N1,N6,N6-tetramethyl-N1,N6-bis[4-(trimethylammonio)butyl]-, bromide (1:4) structure
143171-87-3 structure
Product Name:1,6-Hexanediaminium,N1,N1,N6,N6-tetramethyl-N1,N6-bis[4-(trimethylammonio)butyl]-, bromide (1:4)
CAS No:143171-87-3
MF:C24H58Br4N4
MW:722.360124111176
CID:214879
PubChem ID:5744436
Update Time:2025-04-19

1,6-Hexanediaminium,N1,N1,N6,N6-tetramethyl-N1,N6-bis[4-(trimethylammonio)butyl]-, bromide (1:4) Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanediaminium,N1,N1,N6,N6-tetramethyl-N1,N6-bis[4-(trimethylammonio)butyl]-, bromide (1:4)
    • 6-[dimethyl-[4-(trimethylazaniumyl)butyl]azaniumyl]hexyl-dimethyl-[4-(trimethylazaniumyl)butyl]azanium,tetrabromide
    • N,N,N',N'-Tetramethyl-N,N'-bis(4-(trimethylammonio)butyl)-1,6-hexanediaminiumtetrabromide
    • DTXSID80162332
    • 143171-87-3
    • Inchi: 1S/C24H58N4.4BrH/c1-25(2,3)19-15-17-23-27(7,8)21-13-11-12-14-22-28(9,10)24-18-16-20-26(4,5)6;;;;/h11-24H2,1-10H3;4*1H/q+4;;;;/p-4
    • InChI Key: LVVWVMSSXPUPSE-UHFFFAOYSA-J
    • SMILES: [Br-].[Br-].[Br-].[Br-].[N+](C)(C)(CCCC[N+](C)(C)C)CCCCCC[N+](C)(C)CCCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 659.6856
  • Monoisotopic Mass: 718.139498
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 17
  • Complexity: 350
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
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